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Compound of Interest

Compound Name: 4-Methyl-3-nitrobenzamide

Cat. No.: B098135 Get Quote

An In-depth Technical Guide to 4-Methyl-3-nitrobenzamide

Abstract

This technical guide provides a comprehensive overview of 4-Methyl-3-nitrobenzamide, a

substituted aromatic amide. It details the compound's molecular structure, chemical formula,

and key physicochemical properties. This document is intended for researchers, scientists, and

professionals in drug development and chemical synthesis, offering a consolidated source of

technical data. All quantitative information is summarized in structured tables for clarity and

comparative analysis.

Chemical Identity and Properties
4-Methyl-3-nitrobenzamide is a chemical compound characterized by a benzene ring

substituted with a methyl group, a nitro group, and a carboxamide group.[1][2] Its identity and

core physical properties are summarized below.
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Property Value Reference(s)

IUPAC Name 4-methyl-3-nitrobenzamide [1][3]

Synonyms 3-nitro-4-methylbenzamide [1]

CAS Number 19013-11-7 [1][3]

Molecular Formula C₈H₈N₂O₃ [1][2][3]

Molecular Weight 180.163 g/mol [1]

Appearance
White to cream or pale yellow

to yellow powder or granules
[3]

Melting Point 162.0 - 168.0 °C [3]

Assay (HPLC) ≥97.5% [3]

SMILES String
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Molecular Structure
The molecular structure of 4-Methyl-3-nitrobenzamide consists of a central benzene ring. A

methyl group (-CH₃) is located at position 4, and a nitro group (-NO₂) is at position 3. The

benzamide functional group (-CONH₂) is attached at position 1.

2D molecular structure of 4-Methyl-3-nitrobenzamide.

Synthesis and Experimental Protocols
The synthesis of 4-Methyl-3-nitrobenzamide typically starts from 4-methyl-3-nitrobenzoic acid.

The process involves the conversion of the carboxylic acid to a more reactive acyl chloride,

which is then reacted with ammonia to form the final amide product.

Experimental Protocol: Synthesis from 4-Methyl-3-
nitrobenzoic Acid
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This protocol outlines a standard laboratory procedure for the synthesis of 4-Methyl-3-
nitrobenzamide.

Materials:

4-Methyl-3-nitrobenzoic acid

Thionyl chloride (SOCl₂)

Ammonium hydroxide (NH₄OH) solution (concentrated)

Dichloromethane (DCM) (anhydrous)

Ice bath

Magnetic stirrer and stir bar

Round-bottom flask with reflux condenser

Separatory funnel

Rotary evaporator

Procedure:

Acyl Chloride Formation:

In a round-bottom flask, dissolve 1.0 mole of 4-methyl-3-nitrobenzoic acid in anhydrous

dichloromethane.

Slowly add 1.2 moles of thionyl chloride to the solution under stirring.

Fit the flask with a reflux condenser and heat the mixture gently to reflux for 2-3 hours. The

reaction progress can be monitored by the cessation of HCl gas evolution.

After the reaction is complete, remove the excess thionyl chloride and DCM under

reduced pressure using a rotary evaporator to obtain the crude 4-methyl-3-nitrobenzoyl

chloride.
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Amidation:

Cool the flask containing the crude acyl chloride in an ice bath.

Slowly add the crude product to a stirred, chilled concentrated ammonium hydroxide

solution.

Continue stirring vigorously for 30-60 minutes. A precipitate of 4-Methyl-3-
nitrobenzamide will form.

Purification:

Collect the solid product by vacuum filtration.

Wash the solid with cold water to remove any unreacted ammonia and ammonium salts.

Recrystallize the crude product from a suitable solvent (e.g., ethanol/water mixture) to

obtain the purified 4-Methyl-3-nitrobenzamide.

Dry the final product under vacuum.
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Start: 4-Methyl-3-nitrobenzoic Acid

React with Thionyl Chloride (SOCl₂)
in Dichloromethane (DCM)

Intermediate:
4-Methyl-3-nitrobenzoyl Chloride

React with concentrated
Ammonium Hydroxide (NH₄OH)

Crude Product:
4-Methyl-3-nitrobenzamide

Purification:
Vacuum Filtration & Recrystallization

Final Product:
Pure 4-Methyl-3-nitrobenzamide

Click to download full resolution via product page

General synthesis workflow for 4-Methyl-3-nitrobenzamide.

Biological Activity
Specific biological activities and detailed signaling pathways for 4-Methyl-3-nitrobenzamide
are not extensively documented in publicly available literature. However, the benzamide

scaffold is a known "privileged structure" in medicinal chemistry, appearing in a wide array of
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biologically active compounds.[4] Derivatives of benzamide have shown potential as

antimicrobial and anticancer agents.[4][5] The biological potential of 4-Methyl-3-
nitrobenzamide would need to be determined through systematic screening and mechanism-

of-action studies.

The logical workflow for investigating the potential biological activity of a novel compound like

4-Methyl-3-nitrobenzamide is outlined below.
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Phase 1: Initial Screening

Phase 2: Hit Validation & Lead ID

Phase 3: Mechanism of Action (MoA)

Compound Synthesis
& Purification

High-Throughput Screening
(e.g., Antimicrobial, Cytotoxicity Assays)

Identify 'Hits'
(Compounds showing activity)

Dose-Response Studies
(Determine IC₅₀/EC₅₀)

Secondary Assays
(e.g., Specificity, Selectivity)

Identify 'Lead Compound'

Target Identification
(e.g., Proteomics, Genetic Screens)

Pathway Analysis
(e.g., Western Blot, Reporter Assays)

In Vivo Model Testing

Click to download full resolution via product page

Logical workflow for biological activity investigation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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